Cas no 71885-44-4 (4,5-Dihydro-4,4-dimethyl-2-(2-methylphenyl)oxazole)

4,5-Dihydro-4,4-dimethyl-2-(2-methylphenyl)oxazole is a substituted oxazole derivative characterized by its unique heterocyclic structure, incorporating a 2-methylphenyl group. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The oxazole ring system provides stability and reactivity, making it suitable for further functionalization. The presence of the dimethyl and methylphenyl substituents enhances its steric and electronic properties, which can influence selectivity in chemical transformations. Its well-defined structure and purity make it a reliable candidate for applications in medicinal chemistry and material science. Handling should adhere to standard safety protocols for organic compounds.

4,5-Dihydro-4,4-dimethyl-2-(2-methylphenyl)oxazole structure

71885-44-4 structure

Product Name:4,5-Dihydro-4,4-dimethyl-2-(2-methylphenyl)oxazole

CAS No:71885-44-4

MF:C₁₂H₁₅NO

MW:189.253603219986

MDL:MFCD02234571

CID:544870

PubChem ID:10487889

Update Time:2025-05-28

4,5-Dihydro-4,4-dimethyl-2-(2-methylphenyl)oxazole Chemical and Physical Properties

Names and Identifiers

- Oxazole, 4,5-dihydro-4,4-dimethyl-2-(2-methylphenyl)-
- 4,?5-?Dihydro-?4,?4-?dimethyl-?2-?(2-?methylphenyl)?oxazole
- 4,5-Dihydro-4,4-dimethyl-2-(2-methylphenyl)oxazole
- 4,4-dimethyl-2-(2-methylphenyl)-4,5-dihydro-1,3-oxazole
- 4,4-dimethyl-2-(2-methylphenyl)-5H-1,3-oxazole
- 4,5-DIHYDRO-4,4-DIMETHYL-2-O-TOLYLOXAZOLE
- CS-0455211
- 4,5-Dihydro-4,4-dimethyl-2-[2-methylphenyl]oxazole
- AB3655
- SCHEMBL4159068
- 4,4-Dimethyl-2-(o-tolyl)-4,5-dihydrooxazole
- 2-o-tolyl-4,4-dimethyl-oxazoline
- 71885-44-4
- 4,5-Dihydro-4,4-dimethyl-2-(2-methylphenyl)oxazole
- WCA88544
- MFCD02234571
- A914424
- DTXSID20440702
- XOMMHEIXGWIETI-UHFFFAOYSA-N
- AKOS006241432
- MDL： MFCD02234571
- Inchi： 1S/C12H15NO/c1-9-6-4-5-7-10(9)11-13-12(2,3)8-14-11/h4-7H,8H2,1-3H3
- InChI Key： XOMMHEIXGWIETI-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2C)=NC(C)(C)C1

Computed Properties

Exact Mass: 189.11545
Monoisotopic Mass: 189.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 21.6Å²

Experimental Properties

PSA: 21.59

4,5-Dihydro-4,4-dimethyl-2-(2-methylphenyl)oxazole Pricemore >>

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